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Compound of Interest

Compound Name: Verdyl acetate

Cat. No.: B1672797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Verdyl acetate, a synthetic fragrance

ingredient. It covers its chemical identity, physicochemical properties, synthesis, and potential

biological activities. The information is compiled and presented to be a valuable resource for

professionals in research, development, and quality control.

Chemical Identity: Synonyms and Alternative Names
Verdyl acetate is known by a variety of synonyms and trade names within the chemical and

fragrance industries. A comprehensive list is provided in Table 1 for clear identification and

cross-referencing.

Table 1: Synonyms and Alternative Names for Verdyl Acetate
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Name Type Name

IUPAC Name 8-tricyclo[5.2.1.02,6]dec-3-enyl acetate[1][2]

CAS Number 5413-60-5[1][2][3][4]

EC Number 226-501-6[1][2]

UNII 5232EN3X2F[1][2]

Molecular Formula C₁₂H₁₆O₂[1][2][3]

Common Synonyms

Tricyclodecenyl acetate[2][3][4], Jasmacyclen[2]

[3][4], Greenyl acetate[2][3], Herbaflorat[2],

Dihydro-nordicyclopentadienyl acetate[2],

Cyclacet[5][6], Herbyl acetate[6][7]

Systematic Names

3a,4,5,6,7,7a-hexahydro-1H-4,7-methanoinden-

6-yl acetate[2], 4,7-Methano-1H-inden-6-ol,

3a,4,5,6,7,7a-hexahydro-, acetate[2]

Trade Names

Jasmacyclene (Givaudan)[7], Cyclacet® (IFF)

[8], Verdyl acetate (Kalp- Sutra), Verdyl acetate

(Yinghai)[8]

Physicochemical Properties
A summary of the key physicochemical properties of Verdyl acetate is presented in Table 2.

This data is essential for its handling, formulation, and analysis.

Table 2: Physicochemical Properties of Verdyl Acetate
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Property Value Reference

Molecular Weight 192.25 g/mol [1][2][3]

Appearance Colorless to pale yellow liquid [1][7]

Odor Profile
Green, woody, floral, fruity, and

slightly anisic
[4][7][9]

Specific Gravity 1.070 - 1.080 @ 25°C [10]

Refractive Index 1.493 - 1.497 @ 20°C [10]

Boiling Point 258.42 °C (estimated) [7]

Flash Point > 100 °C [7][10]

Solubility
Insoluble in water; soluble in

alcohol and paraffin oil.
[1]

Vapor Pressure
0.0282 hPa @ 20°C

(estimated)
[4]

logP (o/w) 2.2 (estimated) [4][10]

Experimental Protocols
Synthesis of Verdyl Acetate
The industrial synthesis of Verdyl acetate is typically achieved through the acid-catalyzed

esterification of dicyclopentadiene with acetic acid or acetic anhydride. A detailed method is

described in patent CN103193639A.[11]

Materials:

Glacial acetic acid (210g)

High chloride-phosphoric acid (binary complex acid catalyst) (4.2g)

Acetic anhydride (53g)

Dicyclopentadiene (410g)
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15-30% Sodium hydroxide (NaOH) solution

10% Sodium sulfate (Na₂SO₄) solution

Saturated salt water

Equipment:

Three-neck flask equipped with a thermometer, electric mixer, constant pressure dropping

funnel, and reflux condenser.

Vacuum fractionation apparatus.

Procedure:

Charge the three-neck flask with 210g of glacial acetic acid and 4.2g of high chloride-

phosphoric acid catalyst.

Slowly add 53g of acetic anhydride to the flask. The temperature will rise to approximately

57°C.

With stirring, slowly add 410g of dicyclopentadiene dropwise to the reaction flask over a

period of 5 hours, maintaining the reaction temperature between 50-80°C.

Continue the reaction for 3-8 hours. Monitor the consumption of dicyclopentadiene by

chromatography. The reaction is considered complete when the dicyclopentadiene content is

below 0.5%.

After completion, wash the reaction product successively with a 15-30% NaOH solution, a

10% Na₂SO₄ solution, and saturated salt water.

Perform vacuum fractionation on the washed product, collecting the distillate at 104-106°C /

133.3Pa to obtain pure Verdyl acetate.

Analytical Methods
Gas chromatography-mass spectrometry (GC-MS) is the primary analytical technique for the

identification and purity assessment of Verdyl acetate. While a specific, standardized protocol
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for Verdyl acetate is not readily available in the public domain, a general approach based on

the analysis of volatile fragrance compounds can be outlined.

General GC-MS Protocol Outline:

Injection: A diluted solution of Verdyl acetate in a suitable solvent (e.g., ethanol or hexane)

is injected into the GC.

Gas Chromatography: The sample is vaporized and carried by an inert gas (e.g., helium)

through a capillary column (e.g., a non-polar or medium-polar column like DB-5ms or HP-

5ms). The temperature of the column is gradually increased to separate the components of

the mixture based on their boiling points and interactions with the stationary phase.

Mass Spectrometry: As the separated components elute from the GC column, they enter the

mass spectrometer. They are ionized (typically by electron ionization), and the resulting

charged fragments are separated based on their mass-to-charge ratio, generating a unique

mass spectrum for each component.

Identification: The mass spectrum of the Verdyl acetate peak is compared to a reference

library (e.g., NIST) for positive identification.

Biological Activity and Safety
Antimicrobial Properties
Some studies suggest that Verdyl acetate possesses moderate antibacterial activity against

pathogens such as Staphylococcus aureus and Escherichia coli.[1] The proposed mechanism

of action involves the disruption of the bacterial cell membrane, leading to increased

permeability and eventual cell lysis.[1] However, detailed mechanistic studies and minimum

inhibitory concentration (MIC) data are not extensively reported in the available literature.

Use in Aromatherapy
Verdyl acetate is utilized in aromatherapy for its purported relaxing and stress-reducing

properties.[3] The mechanism is believed to be linked to the olfactory system's direct

connection to the limbic system of the brain, which is involved in emotion and memory.

Inhalation of the aroma is thought to trigger neurochemical responses that lead to a calming

effect.
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Safety Assessment
Verdyl acetate has been assessed for safety by the Research Institute for Fragrance Materials

(RIFM). The assessments indicate that it is not likely to be mutagenic or a

reproductive/developmental toxicant in humans.[11] It is also not considered a concern for skin

sensitization under current declared use levels. Safety data sheets (SDS) indicate that it may

cause mild skin and eye irritation, and inhalation of high concentrations of vapor may cause

dizziness.[10] It is also noted as being harmful to aquatic life with long-lasting effects.[2]

Visualizations
Experimental Workflow: Synthesis of Verdyl Acetate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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